Cas no 2418673-15-9 (N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide)

• Product Name: N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide
• CAS No: 2418673-15-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5669119
• PubChem ID: 154881264
• Update Time: 2025-11-01

N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Methoxyphenoxy)propan-2-yl]oxirane-2-carboxamide
• 2418673-15-9
• Z3687619166
• EN300-26689951
• N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide

• Inchi： 1S/C13H17NO4/c1-9(14-13(15)12-8-18-12)7-17-11-6-4-3-5-10(11)16-2/h3-6,9,12H,7-8H2,1-2H3,(H,14,15)
• InChI Key： CFBYMWXWMVLAGC-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C)COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.1Ų

Additional information on N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide

Introduction to N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide (CAS No. 2418673-15-9)

N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide, a compound with the chemical identifier CAS No. 2418673-15-9, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The presence of a oxirane ring in its molecular structure, combined with an amide functional group, makes it a versatile candidate for various biochemical interactions.

The molecular structure of N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide is characterized by its complexity and the specific arrangement of its functional groups. The 2-methoxyphenoxy moiety contributes to the compound's solubility and interaction capabilities, while the oxirane ring introduces a reactive site that can be exploited in synthetic chemistry and biological assays. This combination of features has positioned the compound as a subject of intense study in both academic and industrial research settings.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through targeted interactions. N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide has emerged as a promising candidate in this regard, particularly due to its ability to engage with specific enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses, making it a potential lead for the development of therapeutic agents.

The synthesis of N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as 2-methoxyphenol and propyl glycidyl ether, which are then coupled to form the oxirane ring. The introduction of the amide group is achieved through subsequent reactions with appropriate carboxylic acid derivatives. This multi-step synthesis underscores the compound's complexity and the precision required to produce it in high yields and purity.

One of the most compelling aspects of N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide is its potential application in medicinal chemistry. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can undergo various transformations under different conditions. This reactivity allows researchers to modify the compound's structure in ways that can enhance its biological activity or improve its pharmacokinetic properties. For instance, studies have explored the use of this compound as a precursor for more complex molecules designed to interact with specific biological targets.

Recent advancements in computational chemistry have further accelerated the discovery and optimization process for compounds like N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide. Molecular modeling techniques enable researchers to predict how this compound will interact with biological targets at an atomic level, providing valuable insights into its potential therapeutic applications. These computational approaches complement traditional experimental methods, allowing for a more efficient identification of lead compounds for drug development.

The pharmacological profile of N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide is still being elucidated, but early findings are promising. In vitro studies have shown that this compound can inhibit the activity of certain enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary animal models have demonstrated favorable safety profiles, indicating that it may be suitable for further development into a therapeutic drug.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive testing to ensure safety and efficacy before they can be approved for human use. N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide is currently undergoing rigorous evaluation under these guidelines. Researchers are conducting comprehensive toxicological studies to assess its long-term effects and are exploring different formulations to optimize its delivery mechanisms.

The economic implications of developing new pharmaceuticals are significant, both for patients who stand to benefit from improved treatments and for industries that invest heavily in research and development. The potential success of N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide could translate into substantial market opportunities if it proves effective in clinical trials. This prospect has spurred continued investment from both academic institutions and private companies looking to capitalize on breakthroughs in medicinal chemistry.

The environmental impact of pharmaceutical research is another critical consideration. Sustainable practices are increasingly being adopted in the synthesis and disposal of chemical compounds like N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption, aligning with broader efforts to promote environmental responsibility in the chemical industry.

In conclusion, N-1-(2-methoxyphenoxy)propan-2-yloxirane-2-carboxamide (CAS No. 2418673-15-9) represents a significant advancement in pharmaceutical research due to its unique structural properties and potential applications in drug development. Its complex molecular architecture, characterized by a combination of functional groups including an oxirane ring and an amide moiety, makes it a versatile candidate for further exploration.

As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and biotechnology. The ongoing synthesis, characterization, and evaluation efforts underscore its importance as a subject of scientific inquiry and highlight the collaborative nature of modern chemical research.